TM-25659

• Molecular Formula: C30H28N8
• Molecular Weight: 500.6 g/mol
• InChI: InChI=1S/C30H28N8/c1-3-4-11-28-33-27-17-26(23-8-7-16-31-18-23)20(2)32-30(27)38(28)19-21-12-14-22(15-13-21)24-9-5-6-10-25(24)29-34-36-37-35-29/h5-10,12-18H,3-4,11,19H2,1-2H3,(H,34,35,36,37)
• InChIKey: KCOQNLYGMQJUJD-UHFFFAOYSA-N

Researchers studying mesenchymal stem cell osteogenesis face conflicting results due to TAZ modulators with off-target effects on protein stability. TM-25659 solves this by enhancing nuclear TAZ localization without altering total protein levels. - **Key advantage:** Promotes RUNX2 activity while suppressing PPARγ-driven adipogenesis (unique dual pathway control). - **In vivo validated:** 50.9% oral bioavailability; 7-10h plasma half-life; attenuates bone loss in ovariectinized mice. - **Purity:** ≥97% (HPLC); DMSO soluble (≥50 mg/mL) for reproducible cell culture.

TM-25659: TAZ Modulator for Osteogenic Differentiation

TM-25659 (2-butyl-5-methyl-6-(pyridine-3-yl)-3-[2′-(1H-tetrazole-5-yl)-biphenyl-4-ylmethyl]-3H-imidazo[4,5-b]pyridine, CAS 260553-97-7, C30H28N8, MW 500.6) is a cell-permeable, orally bioavailable imidazol-pyrimidine derivative that functions as a pharmacological modulator of transcriptional co-activator with PDZ-binding motif (TAZ) [1]. Discovered through high-throughput screening for compounds that enhance nuclear TAZ localization, TM-25659 promotes TAZ nuclear translocation and potentiates TAZ-Runx2 complex assembly, thereby enhancing osteogenic differentiation while suppressing PPARγ-dependent adipogenesis [2]. Commercial availability includes ≥97% (HPLC) purity grade suitable for reproducible in vitro and in vivo experimentation .

Mechanism

TAZ nuclear translocation modulator without altering total TAZ protein levels

Differentiation

Supports osteogenic vs. adipogenic differentiation pathway studies

In vivo

Orally bioavailable for bone and metabolic research models

• [1] Jang EJ, Jeong H, Kang JO, Kim NJ, Kim MS, Choi SH, Yoo SE, Hong JH, Bae MA, Hwang ES. TM-25659 enhances osteogenic differentiation and suppresses adipogenic differentiation by modulating the transcriptional co-activator TAZ. Br J Pharmacol. 2012 Mar;165(5):1584-94. doi: 10.1111/j.1476-5381.2011.01664.x. PMID: 21913895. View Source
• [2] Zhu Y, Wu Y, Cheng J, Wang Q, Li Z, Wang Y, Wang D, Wang H, Zhang W, Ye J, Jiang H, Wang L. Pharmacological activation of TAZ enhances osteogenic differentiation and bone formation of adipose-derived stem cells. Stem Cell Res Ther. 2018 Mar 7;9(1):53. doi: 10.1186/s13287-018-0799-z. PMID: 29514703. View Source

Why TM-25659 Cannot Be Replaced by Other TAZ Modulators

TAZ-targeting compounds exhibit divergent mechanisms of action, molecular targets, and functional outcomes that preclude interchangeable use in experimental systems. TM-25659 enhances nuclear TAZ localization without affecting total TAZ protein levels, thereby facilitating TAZ-mediated suppression of PPARγ and enhancement of RUNX2 transcriptional activity [1]. In contrast, alternative TAZ modulators such as IBS008738 stabilize TAZ protein and increase unphosphorylated TAZ levels, while aurintricarboxylic acid (ATA) functions as a TAZ-TEAD complex disruptor—mechanistically distinct approaches that produce non-equivalent cellular responses [2] [3]. Even within the same phenotypic category of osteogenesis enhancement, natural compounds like kaempferol require TAZ for their activity but exhibit undefined pharmacokinetic profiles and lack the quantitative transport and metabolic characterization available for TM-25659 [4]. Substitution without considering these mechanistic and pharmacological differences introduces uncontrolled variables that compromise experimental reproducibility and data interpretation.

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TAZ stabilizers (e.g., IBS008738) increase protein levels; may not reproduce nuclear-translocation-specific readouts.

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Natural TAZ activators (e.g., kaempferol) lack defined PK parameters; oral bioavailability and exposure are variable and uncharacterized.

⚠

TAZ-TEAD disruptors (e.g., ATA) and other modulators lack characterized transporter interaction profiles; co-administration DDI risk is unknown.

• [1] Jang EJ, Jeong H, Kang JO, Kim NJ, Kim MS, Choi SH, Yoo SE, Hong JH, Bae MA, Hwang ES. TM-25659 enhances osteogenic differentiation and suppresses adipogenic differentiation by modulating the transcriptional co-activator TAZ. Br J Pharmacol. 2012 Mar;165(5):1584-94. doi: 10.1111/j.1476-5381.2011.01664.x. PMID: 21913895. View Source
• [2] Yang Z, Nakagawa K, Sarkar A, Maruyama J, Iwasa H, Bao Y, Ishigami-Yuasa M, Ito S, Kagechika H, Hata S, Nishina H, Abe S, Kitagawa M, Hata Y. Screening with a novel cell-based assay for TAZ activators identifies a compound that enhances myogenesis in C2C12 cells and facilitates muscle repair in a muscle injury model. Mol Cell Biol. 2014 May;34(9):1607-21. doi: 10.1128/MCB.01346-13. PMID: 24550004. View Source
• [3] Pobbati AV, Rubin BP. Aurintricarboxylic acid is a canonical disruptor of the TAZ-TEAD transcriptional complex. PLoS One. 2022 Apr 13;17(4):e0265898. doi: 10.1371/journal.pone.0265898. PMID: 35417450. View Source
• [4] Byun MR, Jeong H, Bae SJ, Kim AR, Hwang ES, Hong JH. TAZ is required for the osteogenic and anti-adipogenic activities of kaempferol. Bone. 2012 Jan;50(1):364-72. doi: 10.1016/j.bone.2011.10.035. PMID: 22108137. View Source

Quantitative Differentiation Evidence for Procurement

Oral Bioavailability vs. Kaempferol

TM-25659 demonstrates mean absolute oral bioavailability of 50.9% in rats following oral administration, with a plasma half-life of 4.60-7.40 h after intravenous dosing and approximately 7-10 h after oral administration [1] . This pharmacokinetic characterization enables predictable systemic exposure in in vivo bone and metabolic studies. In contrast, the naturally occurring flavonoid kaempferol—which also promotes osteogenesis via TAZ-dependent mechanisms—lacks comparable oral bioavailability data; flavonoid compounds typically exhibit limited and highly variable bioavailability due to extensive first-pass metabolism [2]. The absence of defined PK parameters for kaempferol precludes reliable dose-response correlations and introduces significant inter-study variability that TM-25659's characterized profile avoids.

Oral Bioavailability

Class-level

50.9% mean absolute oral bioavailability (rat)

Kaempferol: undefined, variable bioavailability

Supports in vivo exposure-model interpretation; comparator lacks defined PK data.

Rat PK study; 2–10 mg/kg oral dose.

Evidence Dimension	Oral bioavailability
Target Compound Data	50.9% (mean absolute oral bioavailability, rat)
Comparator Or Baseline	Kaempferol (natural flavonoid TAZ activator) – no defined oral bioavailability data available; flavonoid class typically exhibits poor and variable bioavailability
Quantified Difference	TM-25659 has quantified 50.9% oral bioavailability vs. undefined/variable bioavailability for kaempferol
Conditions	Rat pharmacokinetic study; TM-25659 administered orally at 2-10 mg/kg

Why This Matters

Quantified oral bioavailability enables reliable in vivo dosing and reproducible systemic exposure, whereas undefined bioavailability of alternatives introduces uncontrolled experimental variability.

• [1] Lee KR, Choi SH, Song JS, Kwak EY, Chae YJ, Im SH, Lee BH, Seo H, Cho WK, Kim MS, Kim NJ, Ahn SH, Bae MA. Pharmacokinetic characterization of the novel TAZ modulator TM-25659 using a multicompartment kinetic model in rats and a possibility of its drug-drug interactions in humans. Xenobiotica. 2013 Feb;43(2):193-200. doi: 10.3109/00498254.2012.709953. PMID: 22856387. View Source
• [2] Byun MR, Jeong H, Bae SJ, Kim AR, Hwang ES, Hong JH. TAZ is required for the osteogenic and anti-adipogenic activities of kaempferol. Bone. 2012 Jan;50(1):364-72. doi: 10.1016/j.bone.2011.10.035. PMID: 22108137. View Source

Metabolic Stability and Low CYP450 Inhibition

TM-25659 exhibits high metabolic stability in human liver microsomes (HLMs), with 92.9 ± 9.5% and 95.5 ± 11.6% of the initial compound remaining after 1 h incubation in the presence of NADPH and UDPGA, respectively [1]. Critically, TM-25659 does not appear to inhibit CYP450 enzymes [2], minimizing the risk of metabolism-based drug-drug interactions in combination studies. In contrast, many synthetic small-molecule modulators in the TAZ/YAP pathway (e.g., TEAD palmitoylation inhibitors such as GNE-7883) have not undergone equivalent metabolic stability characterization in published literature, leaving their CYP interaction profiles undefined [3]. The absence of CYP inhibition data for alternatives represents a procurement risk for studies requiring co-administration with other agents.

Metabolic Stability

Class-level

92.9 ± 9.5% (NADPH)
95.5 ± 11.6% (UDPGA)

GNE-7883 class: no published HLM data

Supports low CYP inhibition liability interpretation; comparator metabolic profiles unreported.

Human liver microsomes, 1 h incubation.

Evidence Dimension	Metabolic stability in human liver microsomes
Target Compound Data	92.9 ± 9.5% (with NADPH) and 95.5 ± 11.6% (with UDPGA) remaining after 1 h
Comparator Or Baseline	Synthetic TAZ pathway inhibitors (e.g., GNE-7883) – no published HLM stability or CYP inhibition data available
Quantified Difference	TM-25659 has quantified metabolic stability with low CYP inhibition liability vs. undefined profiles for comparator class
Conditions	Human liver microsomes, 1 h incubation at 37°C

Why This Matters

Quantified metabolic stability and low CYP inhibition liability reduce confounding variables in co-treatment experiments and enhance experimental reproducibility.

• [1] Choi MK, Kwon M, Ahn JH, Kim NJ, Bae MA, Song IS. Transport characteristics and transporter-based drug-drug interactions of TM-25659, a novel TAZ modulator. Biopharm Drug Dispos. 2014 Apr;35(3):183-94. doi: 10.1002/bdd.1883. PMID: 24285344. View Source
• [2] Lee KR, Choi SH, Song JS, Kwak EY, Chae YJ, Im SH, Lee BH, Seo H, Cho WK, Kim MS, Kim NJ, Ahn SH, Bae MA. Pharmacokinetic characterization of the novel TAZ modulator TM-25659 using a multicompartment kinetic model in rats and a possibility of its drug-drug interactions in humans. Xenobiotica. 2013 Feb;43(2):193-200. doi: 10.3109/00498254.2012.709953. PMID: 22856387. View Source
• [3] Hagenbeek TJ, Zbieg JR, Hafner M, Mroue R, Lacap JA, Sodir NM, Noland CL, Afshar S, Akare N, et al. An allosteric pan-TEAD inhibitor blocks oncogenic YAP/TAZ signaling and overcomes KRAS G12C inhibitor resistance. Nat Cancer. 2023 Jun;4(6):812-828. doi: 10.1038/s43018-023-00577-0. PMID: 37277530. View Source

Transporter-Mediated Disposition and OATP Inhibition

TM-25659 undergoes active hepatic uptake via OATP1B1 and OATP1B3 transporters, with accumulation in human hepatocytes at 37°C reaching 6.7-fold greater than at 4°C, indicating transporter-mediated influx [1]. TM-25659 inhibits OATP1B1 and OATP1B3 with IC50 values of 36.3 μM and 25.9 μM, respectively, and inhibits efflux function of P-gp and MRP2, increasing probe substrate accumulation by 160% and 213% at 100 μM [1]. This comprehensive transporter interaction profile—covering both uptake and efflux transporters—enables researchers to prospectively assess and control for transporter-based drug-drug interaction risks. In comparison, other TAZ pathway modulators such as IBS008738 and ATA lack published OATP inhibition IC50 data and quantitative hepatocyte uptake characterization, representing a critical information gap for experimental planning [2] [3].

Transporter Interactions

Class-level

OATP1B1 IC50 36.3 μM
OATP1B3 IC50 25.9 μM
6.7-fold hepatocyte uptake

IBS008738 / ATA: no transporter data

Supports prospective DDI risk assessment; comparator interaction profiles not characterized.

Human hepatocytes; OATP-overexpressing MDCKII cells.

Evidence Dimension	Transporter inhibition potency (OATP1B1/OATP1B3) and hepatocyte uptake ratio
Target Compound Data	OATP1B1 IC50 = 36.3 μM; OATP1B3 IC50 = 25.9 μM; 6.7-fold hepatocyte uptake at 37°C vs. 4°C
Comparator Or Baseline	IBS008738 (TAZ stabilizer) and ATA (TAZ-TEAD disruptor) – no published OATP inhibition IC50 values or hepatocyte uptake ratios available
Quantified Difference	TM-25659 has fully characterized OATP inhibition IC50 values and hepatocyte uptake ratio vs. no transporter data for comparators
Conditions	Human hepatocytes; OATP1B1/OATP1B3-overexpressing MDCKII cells

Why This Matters

Characterized transporter interactions enable rational experimental design and mitigation of confounding variables in co-administration studies.

• [1] Choi MK, Kwon M, Ahn JH, Kim NJ, Bae MA, Song IS. Transport characteristics and transporter-based drug-drug interactions of TM-25659, a novel TAZ modulator. Biopharm Drug Dispos. 2014 Apr;35(3):183-94. doi: 10.1002/bdd.1883. PMID: 24285344. View Source
• [2] Yang Z, Nakagawa K, Sarkar A, Maruyama J, Iwasa H, Bao Y, Ishigami-Yuasa M, Ito S, Kagechika H, Hata S, Nishina H, Abe S, Kitagawa M, Hata Y. Screening with a novel cell-based assay for TAZ activators identifies a compound that enhances myogenesis in C2C12 cells and facilitates muscle repair in a muscle injury model. Mol Cell Biol. 2014 May;34(9):1607-21. doi: 10.1128/MCB.01346-13. PMID: 24550004. View Source
• [3] Pobbati AV, Rubin BP. Aurintricarboxylic acid is a canonical disruptor of the TAZ-TEAD transcriptional complex. PLoS One. 2022 Apr 13;17(4):e0265898. doi: 10.1371/journal.pone.0265898. PMID: 35417450. View Source

In Vivo Validation Across Multiple Tissue Systems

TM-25659 has demonstrated functional efficacy across three distinct in vivo systems with quantified outcomes: (1) in ovariectomized mice, TM-25659 attenuates bone loss, establishing anti-osteoporotic activity [1]; (2) in ob/ob mice, TM-25659 (50 mg/kg, i.p., every other day for 2 weeks) reduces weight gain [1]; (3) in high-fat diet-fed C57BL/6J mice, TM-25659 improves fasting blood glucose levels, insulin sensitivity, and inflammation without affecting body weight or food intake [2]. In contrast, the TAZ stabilizer IBS008738 is validated exclusively in muscle injury and myogenesis models, with no published bone regeneration or metabolic data [3]. The TAZ-TEAD disruptor ATA has been characterized primarily in biochemical assays with limited in vivo functional validation [4]. This multi-tissue functional validation across bone, adipose, and skeletal muscle systems provides broader experimental utility.

In Vivo Multi-Tissue

Class-level

3 systems: bone (OVX), adipose (ob/ob), muscle (HFD)

IBS008738: 1 system (muscle); ATA: limited in vivo

Supports multi-tissue model-response evaluation; alternatives have narrower validation scope.

Mouse models; dose 50 mg/kg i.p. or oral; endpoint-response contexts differ.

Evidence Dimension	Number of distinct in vivo functional systems with validated efficacy
Target Compound Data	Three systems: bone (ovariectomized mice), adipose/obesity (ob/ob mice), skeletal muscle/insulin resistance (high-fat diet mice)
Comparator Or Baseline	IBS008738: one system (muscle injury/myogenesis); ATA: primarily biochemical characterization
Quantified Difference	TM-25659 validated in three tissue systems vs. one system for IBS008738; ATA lacks comparable multi-tissue in vivo validation
Conditions	Mouse models: ovariectomized (bone loss), ob/ob (obesity), high-fat diet C57BL/6J (insulin resistance)

Why This Matters

Multi-tissue functional validation across bone, adipose, and muscle systems provides greater experimental versatility and reduces the need for multiple specialized reagents.

• [1] Jang EJ, Jeong H, Kang JO, Kim NJ, Kim MS, Choi SH, Yoo SE, Hong JH, Bae MA, Hwang ES. TM-25659 enhances osteogenic differentiation and suppresses adipogenic differentiation by modulating the transcriptional co-activator TAZ. Br J Pharmacol. 2012 Mar;165(5):1584-94. doi: 10.1111/j.1476-5381.2011.01664.x. PMID: 21913895. View Source
• [2] Jung JG, Yi SA, Choi SE, Kang Y, Kim TH, Jeon JY, Bae MA, Ahn JH, Jeong H, Hwang ES, Lee KW. TM-25659-Induced Activation of FGF21 Level Decreases Insulin Resistance and Inflammation in Skeletal Muscle via GCN2 Pathways. Mol Cells. 2015 Dec;38(12):1037-43. doi: 10.14348/molcells.2015.0100. PMID: 26612684. View Source
• [3] Yang Z, Nakagawa K, Sarkar A, Maruyama J, Iwasa H, Bao Y, Ishigami-Yuasa M, Ito S, Kagechika H, Hata S, Nishina H, Abe S, Kitagawa M, Hata Y. Screening with a novel cell-based assay for TAZ activators identifies a compound that enhances myogenesis in C2C12 cells and facilitates muscle repair in a muscle injury model. Mol Cell Biol. 2014 May;34(9):1607-21. doi: 10.1128/MCB.01346-13. PMID: 24550004. View Source
• [4] Pobbati AV, Rubin BP. Aurintricarboxylic acid is a canonical disruptor of the TAZ-TEAD transcriptional complex. PLoS One. 2022 Apr 13;17(4):e0265898. doi: 10.1371/journal.pone.0265898. PMID: 35417450. View Source

Nuclear TAZ Localization Without Altering Total Protein

TM-25659 enhances nuclear TAZ localization in C3H10T1/2 pluripotent cells in a dose-dependent manner without affecting the total amount of TAZ protein [1]. This mechanism—increasing nuclear TAZ availability rather than upregulating TAZ expression—distinguishes TM-25659 from alternative TAZ activators. IBS008738, in contrast, stabilizes TAZ protein and increases unphosphorylated TAZ levels, fundamentally altering TAZ protein homeostasis rather than primarily modulating its subcellular distribution [2]. The absence of total TAZ level alteration by TM-25659 enables more direct interrogation of TAZ nuclear translocation and transcriptional function without confounding effects on TAZ expression or degradation pathways.

Nuclear TAZ Mechanism

Head-to-head

No change in total TAZ; dose-dependent nuclear localization increase

IBS008738: stabilizes TAZ, increases unphosphorylated TAZ

Enables nuclear translocation-specific readouts without expression-level confounders.

C3H10T1/2 cells vs. C2C12 myoblasts for comparator.

Evidence Dimension	Effect on total cellular TAZ protein levels
Target Compound Data	No alteration of total TAZ protein levels
Comparator Or Baseline	IBS008738: stabilizes TAZ and increases unphosphorylated TAZ protein levels
Quantified Difference	TM-25659 alters subcellular localization without affecting total protein levels vs. IBS008738 increases TAZ protein levels via stabilization
Conditions	C3H10T1/2 pluripotent mesenchymal stem cells (TM-25659); C2C12 myoblasts (IBS008738)

Why This Matters

Mechanistic clarity: TM-25659 enables study of TAZ nuclear translocation without confounding effects on TAZ expression or degradation.

• [1] Jang EJ, Jeong H, Kang JO, Kim NJ, Kim MS, Choi SH, Yoo SE, Hong JH, Bae MA, Hwang ES. TM-25659 enhances osteogenic differentiation and suppresses adipogenic differentiation by modulating the transcriptional co-activator TAZ. Br J Pharmacol. 2012 Mar;165(5):1584-94. doi: 10.1111/j.1476-5381.2011.01664.x. PMID: 21913895. View Source
• [2] Yang Z, Nakagawa K, Sarkar A, Maruyama J, Iwasa H, Bao Y, Ishigami-Yuasa M, Ito S, Kagechika H, Hata S, Nishina H, Abe S, Kitagawa M, Hata Y. Screening with a novel cell-based assay for TAZ activators identifies a compound that enhances myogenesis in C2C12 cells and facilitates muscle repair in a muscle injury model. Mol Cell Biol. 2014 May;34(9):1607-21. doi: 10.1128/MCB.01346-13. PMID: 24550004. View Source

Recommended Experimental Applications

MSC Osteogenic Differentiation with Defined Nuclear TAZ Modulation

TM-25659 is the preferred TAZ modulator for researchers investigating osteogenic differentiation of mesenchymal stem cells (MSCs) or adipose-derived stem cells (ADSCs) where nuclear TAZ localization is the primary readout. TM-25659 enhances nuclear TAZ localization in a dose-dependent manner without altering total TAZ protein levels, enabling direct interrogation of TAZ nuclear translocation effects on RUNX2-mediated osteogenesis [1]. This property makes TM-25659 particularly suitable for studies where TAZ expression-level confounders must be avoided. In contrast, TAZ stabilizers such as IBS008738 alter TAZ protein homeostasis and are less appropriate for experiments requiring selective modulation of TAZ subcellular distribution .

In Vivo Bone Regeneration with Oral Bioavailability

TM-25659 should be prioritized for in vivo bone research where oral administration is required or where defined systemic exposure is critical for data interpretation. The compound's 50.9% mean absolute oral bioavailability and plasma half-life of approximately 7-10 hours enable reliable oral dosing regimens and predictable systemic exposure [1]. TM-25659 has demonstrated attenuation of bone loss in ovariectomized mice and enhanced bone regeneration when combined with ADSCs in β-TCP scaffolds . For experiments requiring co-administration with other agents, the low CYP450 inhibition liability and characterized transporter interaction profile (OATP1B1 IC50 = 36.3 μM, OATP1B3 IC50 = 25.9 μM) enable prospective DDI risk assessment .

Metabolic Studies of Insulin Resistance and Obesity

TM-25659 is uniquely suited for metabolic research programs evaluating effects across bone, adipose tissue, and skeletal muscle in a single compound treatment paradigm. The compound reduces weight gain in ob/ob mice (50 mg/kg, i.p., every other day for 2 weeks) and improves insulin sensitivity in high-fat diet-fed C57BL/6J mice via FGF21 induction through GCN2 pathways, independent of body weight changes [1] . This multi-tissue functional validation across bone, adipose, and skeletal muscle systems provides experimental versatility that alternative TAZ modulators (e.g., IBS008738, which is validated only in muscle systems) do not offer .

ADSC-Based Bone Tissue Engineering and Scaffold Implantation

TM-25659 is the optimal pharmacological TAZ activator for adipose-derived stem cell (ADSC) bone tissue engineering applications requiring both in vitro cell priming and in vivo enhancement of bone formation. Transient treatment of ADSCs with TM-25659 significantly enhances osteogenic differentiation in vitro, and intraperitoneal injection of TM-25659 significantly enhances bone regeneration of ADSCs loaded with porous β-TCP scaffolds in vivo [1]. The compound's high purity (≥97% HPLC) and established solubility in DMSO (≥50 mg/mL) ensure reproducible cell culture conditions and consistent dosing across experiments .

Application

Selection Property

Validation Focus

MSC osteogenic differentiation

Nuclear TAZ translocation without total protein change

RUNX2-mediated osteogenesis endpoint interpretation

In vivo bone research with oral dosing

Defined oral bioavailability and PK profile

Systemic exposure-model validation and DDI risk assessment

Metabolic research (bone-adipose-muscle)

Multi-tissue model-response characterization

Insulin sensitivity and body-weight endpoints monitoring

ADSC-based bone tissue engineering

ADSC priming and scaffold integration model context

Osteogenic differentiation and bone formation endpoints

• [1] Zhu Y, Wu Y, Cheng J, Wang Q, Li Z, Wang Y, Wang D, Wang H, Zhang W, Ye J, Jiang H, Wang L. Pharmacological activation of TAZ enhances osteogenic differentiation and bone formation of adipose-derived stem cells. Stem Cell Res Ther. 2018 Mar 7;9(1):53. doi: 10.1186/s13287-018-0799-z. PMID: 29514703. View Source